Cas no 1677-27-6 (1,2-benzodithiol-3-one)

1,2-benzodithiol-3-one structure
1,2-benzodithiol-3-one structure
Product Name:1,2-benzodithiol-3-one
CAS No:1677-27-6
MF:C7H4OS2
MW:168.236059188843
MDL:MFCD00134412
CID:153396
PubChem ID:24863388
Update Time:2025-09-28

1,2-benzodithiol-3-one Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2-Benzodithiol-3-one
    • 1,2-benzodithiol-3-one
    • 1,2-Dithiaindan-3-one
    • 3H-benzo-1,2-dithiol-3-one
    • 3H-benzo[c][1,2]dithiol-3-one
    • 3H-1,2-Benzodithiol-3-one 97%
    • 3H-1,2-BENZODITHIOL-3-ONE 97+%
    • 2SN20K238G
    • UNII-2SN20K238G
    • DTXSID20168358
    • Benzodithiolone
    • SCHEMBL110286
    • NSC158037
    • NSC 158037
    • CS-0112260
    • 2-DITHIOBENZOYL
    • J-010390
    • EINECS 216-829-8
    • NSC-158037
    • AKOS015889297
    • 2P-712
    • MFCD00134412
    • W18739
    • FT-0633758
    • 1,2-BENZODISULFOL-3-ONE
    • CHEMBL255321
    • 1677-27-6
    • NS00046070
    • Q27255550
    • A858146
    • SY123412
    • AMY18816
    • BAA67727
    • 3H-1,2-Benzodithiol-3-one, 97%
    • DTXCID4090849
    • DB-043711
    • MDL： MFCD00134412
    • Inchi： 1S/C7H4OS2/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H
    • InChI Key： GZTYTTPPCAXUHB-UHFFFAOYSA-N
    • SMILES： S1C2C=CC=CC=2C(=O)S1

Computed Properties

  • Exact Mass: 167.97000
  • Monoisotopic Mass: 167.970356
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 67.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.476
  • Melting Point: 74-77 °C (lit.)
  • Boiling Point: 337.6℃/760mmHg
  • Flash Point: 162.5°C
  • Refractive Index: 1.733
  • Solubility: toluene: soluble2.5%, clear, yellow
  • PSA: 73.55000
  • LogP: 2.32300
  • Solubility: Not determined

1,2-benzodithiol-3-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 3335
  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • FLUKA BRAND F CODES：9-13-23
  • Storage Condition：Sealed in dry,Room Temperature

1,2-benzodithiol-3-one Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,2-benzodithiol-3-one Pricemore >>

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